Cas no 201987-18-0 (Ethanethioic acid, S-[5-[2-(acetyloxy)phenyl]-1H-1,2,4-triazol-3-yl] ester)

• Product Name: Ethanethioic acid, S-[5-[2-(acetyloxy)phenyl]-1H-1,2,4-triazol-3-yl] ester
• CAS No: 201987-18-0
• MF: C₁₂H₁₁N₃O₃S
• MW: 277.299041032791
• CID: 3886978
• Update Time: 2025-04-08

Ethanethioic acid, S-[5-[2-(acetyloxy)phenyl]-1H-1,2,4-triazol-3-yl] ester Chemical and Physical Properties

Names and Identifiers

• Ethanethioic acid, S-[5-[2-(acetyloxy)phenyl]-1H-1,2,4-triazol-3-yl] ester
• Ethanethioic acid, S-[3-[2-(acetyloxy)phenyl]-1H-1,2,4-triazol-5-yl] ester

• Inchi： 1S/C12H11N3O3S/c1-7(16)18-10-6-4-3-5-9(10)11-13-12(15-14-11)19-8(2)17/h3-6H,1-2H3,(H,13,14,15)
• InChI Key： MWVLLVVYHVXWHK-UHFFFAOYSA-N
• SMILES： C(SC1NN=C(C2=CC=CC=C2OC(C)=O)N=1)(=O)C

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• Boiling Point: 510.6±52.0 °C(Predicted)
• pka: 7.20±0.40(Predicted)